Cas no 618-95-1 (Methyl 3-nitrobenzoate)

Methyl 3-nitrobenzoate Properties

Names and Identifiers

• Methyl 3-nitrobenzoate
• 3-Nitrobenzoic acid methyl ester
• Methyl 3-Nitrobenzoic Acid
• 4-Methyl-3-nitrobenzoate
• Methyl-m-nitrobenzoate
• 3-carbomethoxynitrobenzene
• 3-methoxycarbonyl-1-nitrobenzene
• Benzoic acid,3-nitro-,methyl ester
• Benzoic acid,m-nitro-,methyl ester
• Methyl m-nitrobenzoate
• m-Nitrobenzoic acid,methyl ester
• Benzoicacid, m-nitro-, methyl ester (6CI,7CI,8CI)
• NSC 1327
• m-Carbomethoxynitrobenzene
• Methylm-nitrobenzoate
• m-Nitrobenzoic acidmethyl ester
• Benzoic acid, 3-nitro-, methyl ester
• m-Nitrobenzoic acid, methyl ester
• methyl3-nitrobenzoate
• Benzoic acid, m-nitro-, methyl ester
• 3-nitro-benzoic acid methyl ester
• AXLYJLKKPUICKV-UHFFFAOYSA-N
• 3-NITRO-BENZOICACIMETHYLESTER
• methyl 3-nitro-benzoate
• Methyl meta-nitrobenzoate
• 3-Nitrobenzoic acid methyl
• Methyl
• UWP97MS7EU
• CS-W017167
• NSC1327
• Q4291746
• F1685-0403
• DTXSID5060691
• CS-17374
• Z19668576
• A833473
• SY036785
• J-512970
• NS00034836
• SCHEMBL1572442
• 3-O2N-C6H4-COOCH3
• EN300-15480
• EINECS 210-573-0
• Methyl 3-nitrobenzoate, 99%
• AG-205/32711022
• InChI=1/C8H7NO4/c1-13-8(10)6-3-2-4-7(5-6)9(11)12/h2-5H,1H
• 618-95-1
• UNII-UWP97MS7EU
• MFCD00007250
• AKOS000313778
• FT-0628575
• NSC-1327
• 1-[2-(AMMONIOOXY)ETHOXY]BENZENECHLORIDE
• AI3-08853
• N0157
• DTXCID9043142
• STK397386
• DB-013430
• +Expand

• MDL： MFCD00007250
• InChIKey： AXLYJLKKPUICKV-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO4/c1-13-8(10)6-3-2-4-7(5-6)9(11)12/h2-5H,1H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])=O
• BRN： 392449

Computed Properties

• Exact Mass: 181.037508g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 181.037508g/mol
• Monoisotopic Mass: 181.037508g/mol
• Topological Polar Surface Area: 72.1Ų
• Heavy Atom Count: 13
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.90460
• PSA: 72.12000
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 279 °C(lit.)
• Melting Point: 76.0 to 80.0 deg-C
• Flash Point: 279°C
• Color/Form: Light yellow powder.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water.
• Density: 1.4283 (rough estimate)

Methyl 3-nitrobenzoate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning
• TSCA：Yes

Methyl 3-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%